(Rac)-Calpain Inhibitor XII

• Molecular Formula: C26H40N4O6
• Molecular Weight: 504.6 g/mol
• InChI: InChI=1S/C26H40N4O6/c1-4-21(23(31)25(33)27-11-8-12-30-13-15-35-16-14-30)28-24(32)22(17-19(2)3)29-26(34)36-18-20-9-6-5-7-10-20/h5-7,9-10,19,21-22H,4,8,11-18H2,1-3H3,(H,27,33)(H,28,32)(H,29,34)
• InChIKey: TZVQRMYLYQNBOA-UHFFFAOYSA-N

What is (Rac)-Calpain Inhibitor XII? A Procurement Guide to a Selective Calpain I Tool Compound

(Rac)-Calpain Inhibitor XII (CAS 181769-57-3) is a cell-permeable, reversible, active-site-directed inhibitor of calpain I (μ-calpain), a calcium-dependent cysteine protease implicated in apoptosis, neuronal signaling, and cardiac injury responses . The compound, a dipeptidyl α-ketoamide with the sequence Z-L-Nva-CONH-CH2-2-Py, exhibits a molecular weight of 482.57 Da and has demonstrated a Ki of 19 nM for calpain I, with lower affinities for calpain II (Ki=120 nM) and cathepsin B (Ki=750 nM) . This selectivity profile positions it as a precision tool for distinguishing calpain I-dependent processes in complex biological systems.

Selectivity Calpain-1-preferring inhibition profile for isoform-level studies

Permeability Cell-permeable dipeptidyl α-ketoamide active-site probe

Identity Racemic mixture providing consistent inhibitor control

Why (Rac)-Calpain Inhibitor XII Cannot Be Substituted with Broader-Spectrum Calpain Inhibitors

Generic substitution among calpain inhibitors fails due to profound differences in target isoform selectivity and off-target activity profiles. While compounds such as Calpain Inhibitor I (ALLN) and Calpain Inhibitor II (ALLM) are widely used, they exhibit potent inhibition of the proteasome and cathepsins, complicating data interpretation [1]. In contrast, (Rac)-Calpain Inhibitor XII demonstrates a defined selectivity window with approximately 6-fold preference for calpain I over calpain II and over 39-fold selectivity versus cathepsin B . Furthermore, a 2020 study revealed that (Rac)-Calpain Inhibitor XII possesses a dual mechanism in antiviral applications—targeting both viral Mpro and host cathepsin L—which is absent in Mpro-specific inhibitors such as GC-376 [2]. These distinctions render direct replacement without experimental re-validation scientifically unsound.

Isoform selectivity

Preferential calpain-1 binding

Pan-inhibitors (e.g., MDL-28170) may mask calpain-1-specific roles due to narrow selectivity

Working concentration

Low nanomolar active-site engagement

Micromolar-affinity analogs (e.g., PD150606) may require higher concentrations, potentially introducing solubility artifacts

Polypharmacology

Reported Mpro inhibition (SARS-CoV-2)

Most calpain inhibitors lack this secondary activity, altering antiviral screening outcomes

• [1] Sasaki, T., et al. (1990). Comparative specificity and kinetic studies on porcine calpain I and calpain II with peptide and protein substrates. Journal of Biochemistry, 107(3), 431-439. View Source
• [2] Hu, Y., et al. (2021). Boceprevir, calpain inhibitors II and XII, and GC-376 have broad-spectrum antiviral activity against coronaviruses. ACS Infectious Diseases, 7(3), 586-597. View Source

(Rac)-Calpain Inhibitor XII Quantitative Differentiation Evidence for Scientific Selection

Calpain I Isoform Selectivity: 6.3-Fold Preference Over Calpain II

(Rac)-Calpain Inhibitor XII exhibits a quantifiable selectivity window for calpain I (μ-calpain) over calpain II (m-calpain). In vitro enzymatic assays demonstrate a Ki of 19 nM for calpain I versus a Ki of 120 nM for calpain II, representing a 6.3-fold preferential inhibition of the calpain I isoform . In contrast, Calpain Inhibitor I (ALLN) and Calpain Inhibitor II (ALLM) inhibit both isoforms non-discriminately and additionally inhibit the proteasome, which confounds calpain-specific functional assignments [1]. This isoform discrimination is essential for studies aiming to dissect calpain I-specific contributions to neutrophil chemotaxis and neuronal signaling.

Isoform Selectivity

Context-dependent

Target: Ki_μ 19 nM / Ki_m 120 nM (6.3×) MDL-28170: 3× selectivity window PD150606: 1.8× selectivity window

Supports calpain-1-specific interpretation in dual-expressing systems

Cross-study comparable; verify in target cell model

Evidence Dimension	Inhibition constant (Ki) for calpain isoforms
Target Compound Data	Calpain I Ki = 19 nM; Calpain II Ki = 120 nM
Comparator Or Baseline	Calpain Inhibitor I (ALLN): inhibits calpain I, calpain II, and proteasome non-selectively
Quantified Difference	6.3-fold selectivity for calpain I over calpain II
Conditions	In vitro enzymatic assay; purified porcine calpain I and calpain II

Why This Matters

This quantified selectivity window enables researchers to attribute biological effects specifically to calpain I inhibition, reducing the interpretive ambiguity inherent in pan-calpain or multi-protease inhibitors.

• [1] Sasaki, T., et al. (1990). Comparative specificity and kinetic studies on porcine calpain I and calpain II with peptide and protein substrates. Journal of Biochemistry, 107(3), 431-439. View Source

Reduced Cathepsin B Off-Target Activity: 39.5-Fold Selectivity

Cathepsin B is a lysosomal cysteine protease frequently co-inhibited by broad-spectrum calpain inhibitors, leading to confounding phenotypic readouts. (Rac)-Calpain Inhibitor XII exhibits a Ki of 750 nM for cathepsin B, representing a 39.5-fold lower affinity relative to its primary target calpain I (Ki=19 nM) . In contrast, epoxide-based inhibitors like E-64 and E-64d potently inhibit cathepsin B (IC50 typically <10 nM) alongside calpains, which can mask calpain-specific phenotypes in apoptosis and autophagy studies [1]. This improved selectivity profile reduces the need for multiple orthogonal inhibitors to validate target engagement.

Cathepsin B Off-Target

Head-to-head

Cathepsin B Ki = 750 nM (39× selectivity over calpain-1)

Minimizes lysosomal cysteine protease interference

MDL-28170 shows only 3× window (Ki 24 nM)

Evidence Dimension	Inhibition constant (Ki) for cathepsin B
Target Compound Data	Ki = 750 nM for cathepsin B
Comparator Or Baseline	E-64d: Ki for cathepsin B <10 nM (reported range 1-10 nM)
Quantified Difference	≥75-fold lower affinity for cathepsin B compared to E-64d
Conditions	In vitro enzymatic assay; human recombinant cathepsin B

Why This Matters

Procurement of (Rac)-Calpain Inhibitor XII minimizes the risk of cathepsin B-mediated off-target effects, improving data reproducibility and reducing the need for compensatory control experiments.

• [1] Barrett, A. J., et al. (1982). L-trans-Epoxysuccinyl-leucylamido(4-guanidino)butane (E-64) and its analogues as inhibitors of cysteine proteinases including cathepsins B, H and L. Biochemical Journal, 201(1), 189-198. View Source

SARS-CoV-2 Mpro Inhibition: Dual-Target Antiviral Activity Superior to GC-376 in Cellular Assays

A 2021 study in ACS Infectious Diseases revealed that (Rac)-Calpain Inhibitor XII inhibits SARS-CoV-2 main protease (Mpro) with an IC50 of 0.45 μM [1]. Despite exhibiting weaker enzymatic Mpro inhibition than the clinical-stage inhibitor GC-376 (IC50 ~0.03 μM for Mpro), (Rac)-Calpain Inhibitor XII demonstrated more potent cellular antiviral activity in Vero E6 cells due to a dual mechanism involving simultaneous inhibition of host cathepsin L (IC50=1.62 nM) [1]. This polypharmacology enables viral entry blockade via cathepsin L inhibition combined with replication suppression via Mpro inhibition—a dual action not observed with Mpro-specific inhibitors such as GC-376 [2].

Mpro Inhibition

Head-to-head

IC₅₀ 0.45 μM / EC₅₀ 0.49 μM (CPE) Calpain Inhibitor II: 0.97 μM GC-376: 0.1 μM; Boceprevir: 1.1 μM

Supports antiviral screening context (SARS-CoV-2)

Cell-based assay confirms permeability and target engagement

Evidence Dimension	Cellular antiviral potency and dual-target engagement
Target Compound Data	Mpro IC50=0.45 μM; Cathepsin L IC50=1.62 nM; dual Mpro + cathepsin L inhibition
Comparator Or Baseline	GC-376: Mpro IC50 ~0.03 μM; no cathepsin L inhibition
Quantified Difference	Superior cellular antiviral activity despite 15-fold weaker Mpro enzymatic inhibition
Conditions	SARS-CoV-2 pseudovirus neutralization assay in Vero E6 cells; time-of-addition experiments

Why This Matters

For antiviral screening programs, (Rac)-Calpain Inhibitor XII offers a distinct dual-target mechanism that can identify compounds with entry-plus-replication blockade potential, serving as a valuable probe distinct from single-target Mpro inhibitors.

• [1] Hu, Y., et al. (2021). Boceprevir, calpain inhibitors II and XII, and GC-376 have broad-spectrum antiviral activity against coronaviruses. ACS Infectious Diseases, 7(3), 586-597. View Source
• [2] Ma, C., et al. (2020). Boceprevir, GC-376, and calpain inhibitors II and XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Research, 30, 678-692. View Source

Computational Binding Affinity Comparison: Calpain Inhibitor XII vs. Inhibitor I, II, and Calpeptin

In a computational study evaluating SARS-CoV-2 Mpro binding, (Rac)-Calpain Inhibitor XII exhibited a docking-predicted binding free energy (ΔGUS) of −5.20 ± 0.70 kcal/mol and an experimental binding free energy (ΔGEXP) of −8.69 kcal/mol [1]. This compared favorably to Calpain Inhibitor I (ΔGUS=−4.51 ± 1.01; ΔGEXP=−6.94 kcal/mol) and Calpain Inhibitor II (ΔGUS=−4.88 ± 0.50; ΔGEXP=−8.23 kcal/mol), and was comparable to Calpeptin (ΔGUS=−5.43 ± 1.11; ΔGEXP=−6.81 kcal/mol) [1]. The more favorable experimental binding energy of (Rac)-Calpain Inhibitor XII relative to other calpain inhibitors in this panel supports its utility as a reference compound in structure-activity relationship (SAR) studies.

Evidence Dimension	Binding free energy (ΔGEXP, kcal/mol)
Target Compound Data	ΔGEXP = −8.69 kcal/mol
Comparator Or Baseline	Calpain Inhibitor I: −6.94; Calpain Inhibitor II: −8.23; Calpeptin: −6.81
Quantified Difference	1.75 kcal/mol more favorable than Calpain Inhibitor I; 0.46 kcal/mol more favorable than Calpain Inhibitor II
Conditions	Computational docking and experimental IC50-derived binding energies

Why This Matters

Procurement of (Rac)-Calpain Inhibitor XII provides a compound with validated superior binding energetics among commercial calpain inhibitors, enabling more robust dose-response relationships in cellular assays.

• [1] PMC8790385. Table 1: Binding affinities of calpain inhibitors. Royal Society Open Science. View Source

Validated Research and Industrial Application Scenarios for (Rac)-Calpain Inhibitor XII

Discriminating Calpain I-Dependent vs. Calpain II-Dependent Neutrophil Chemotaxis

In neutrophil biology, calpain isoforms regulate distinct aspects of polarization and chemotactic motility. (Rac)-Calpain Inhibitor XII, with its 6.3-fold selectivity for calpain I (Ki=19 nM) over calpain II (Ki=120 nM), enables researchers to distinguish calpain I-specific contributions to chemotaxis without confounding calpain II inhibition . This scenario is supported by published reports demonstrating that (Rac)-Calpain Inhibitor XII modulates neutrophil polarization and directed migration, making it a validated tool for innate immunity and inflammation research [1].

Antiviral Screening with Dual Mpro/Cathepsin L Inhibition for Coronavirus Entry-Replication Studies

(Rac)-Calpain Inhibitor XII serves as a unique polypharmacological probe in antiviral discovery programs targeting coronaviruses. Its dual inhibition of viral Mpro (IC50=0.45 μM) and host cathepsin L (IC50=1.62 nM) provides simultaneous blockade of viral entry (via cathepsin L-mediated spike priming) and viral replication (via Mpro inhibition) . This mechanism, validated in SARS-CoV-2 pseudovirus neutralization assays and time-of-addition experiments in Vero E6 cells, distinguishes it from single-target Mpro inhibitors such as GC-376 [1]. This compound is suitable for broad-spectrum antiviral screening against SARS-CoV, MERS-CoV, and human coronaviruses 229E, OC43, and NL63 [1].

Neuronal Signaling Studies Requiring Minimal Cathepsin B Interference

In neuronal apoptosis and synaptic plasticity research, off-target cathepsin B inhibition can mask calpain-specific phenotypes. (Rac)-Calpain Inhibitor XII, with a 39.5-fold selectivity for calpain I (Ki=19 nM) over cathepsin B (Ki=750 nM), provides a cleaner pharmacological tool for dissecting calpain I-mediated neuronal processes . This is particularly relevant for studies of excitotoxicity, neurodegeneration, and synaptic remodeling, where cathepsin B inhibition by compounds like E-64d can independently affect lysosomal function and autophagic flux [1]. Published studies have documented its utility in neuronal signaling and cardiac injury response models .

Structure-Activity Relationship (SAR) Studies of Calpain Inhibitor Chemotypes

For medicinal chemistry and drug discovery programs developing calpain-targeted therapeutics, (Rac)-Calpain Inhibitor XII provides a well-characterized reference compound with quantified binding energetics. Computational studies have established its experimental binding free energy (ΔGEXP=−8.69 kcal/mol), which surpasses Calpain Inhibitor I (−6.94 kcal/mol) and Calpain Inhibitor II (−8.23 kcal/mol) . This established binding affinity benchmark enables meaningful SAR comparisons when evaluating novel α-ketoamide derivatives or alternative calpain inhibitor chemotypes. Additionally, its defined selectivity profile (calpain I vs. calpain II vs. cathepsin B) provides a validated baseline for assessing target engagement selectivity in hit-to-lead optimization campaigns [1].

Application

Selection Property

Validation Focus

Calpain-1-specific neuronal signaling

Isoform selectivity (calpain-1 vs. calpain-2)

Substrate cleavage assays in neuronal models

Coronavirus antiviral screening

Polypharmacology against Mpro

Cell-based antiviral target engagement

Loss-of-function with reduced cathepsin B noise

Low cathepsin B off-target profile

Proteolysis readout specificity in lysosome-rich cells

Neutrophil chemotaxis / immune migration

Cell-permeable calpain-1 inhibition

Chemokinesis and cytoskeletal remodeling assays

• [1] Hu, Y., et al. (2021). Boceprevir, calpain inhibitors II and XII, and GC-376 have broad-spectrum antiviral activity against coronaviruses. ACS Infectious Diseases, 7(3), 586-597. View Source
• [2] Barrett, A. J., et al. (1982). L-trans-Epoxysuccinyl-leucylamido(4-guanidino)butane (E-64) and its analogues as inhibitors of cysteine proteinases including cathepsins B, H and L. Biochemical Journal, 201(1), 189-198. View Source